Cas no 161343-81-3 (Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-)

• Product Name: Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-
• CAS No: 161343-81-3
• MF: C₅H₇F₃O₃
• MW: 172.102492570877
• CID: 1340716
• PubChem ID: 53969069
• Update Time: 2025-04-20

Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3,3-trifluoro-2-hydroxy-2-methyl-, methyl ester, (2S)-
• Methyl (2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
• SCHEMBL4075908
• Methyl (R)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
• Methyl (S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
• 161343-81-3
• AKOS026749758
• (S)-Methyl 3,3,3-trifluoro-2-hydroxy-2-methylpropanoate
• Methyl(2S)-3,3,3-trifluoro-2-hydroxy-2-methylpropanoate

• Inchi： 1S/C5H7F3O3/c1-4(10,3(9)11-2)5(6,7)8/h10H,1-2H3/t4-/m0/s1
• InChI Key： JQIVIJNGOXXHPV-BYPYZUCNSA-N
• SMILES： FC([C@@](C(=O)OC)(C)O)(F)F

Computed Properties

• Exact Mass: 172.03471
• Monoisotopic Mass: 172.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53